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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of 2-
Methyltetrahydropyran (CAS RN: 4717-96-8), a flammable and corrosive liquid. Adherence to
these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Methyltetrahydropyran is classified as a highly flammable liquid and is corrosive, causing
severe skin burns and eye damage.[1][2][3] It is imperative to use appropriate personal
protective equipment (PPE) to prevent contact and inhalation.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side shields or a full-face
shield.[2]

To protect against splashes
and vapors. Standard safety

glasses are not sufficient.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).
Nitrile gloves may be suitable
for splash protection but are
not recommended for

prolonged contact.

To prevent skin contact with
the corrosive liquid. It is crucial
to inspect gloves for integrity
before each use and dispose
of them immediately if

contaminated.[2][4]

Body Protection

Flame-retardant and chemical-
resistant laboratory coat, worn
fully buttoned.[4]

To protect against accidental

splashes and fire hazards.

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified

chemical fume hood.[1]

To minimize the inhalation of
flammable and potentially

irritating vapors.

Quantitative Data for Personal Protective Equipment

Specific glove breakthrough time and permeation rate data for 2-Methyltetrahydropyran are

not readily available. The following table provides data for a structurally similar compound,

Tetrahydrofuran (THF), to offer an estimation of glove performance. This information should be

used as a guideline only, and it is highly recommended to consult the glove manufacturer for

specific recommendations for 2-Methyltetrahydropyran.
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Breakthrough Time ) General
. . Permeation Rate .
Glove Material (minutes) for Recommendation
for Tetrahydrofuran .
Tetrahydrofuran for Cyclic Ethers
Butyl Rubber > 480 Excellent Recommended
Viton® > 480 Excellent Recommended

o Not Recommended
Nitrile Rubber <15 Poor )
for Immersion

Not Recommended
Neoprene <15 Poor i
for Immersion

Natural Rubber
(Latex)

<15 Poor Not Recommended

Data is for Tetrahydrofuran and should be considered an estimate for 2-
Methyltetrahydropyran.

Occupational exposure limits (OELSs) for 2-Methyltetrahydropyran have not been established
by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[1][5] As a general precaution
when handling cyclic ethers for which no specific OELs exist, it is crucial to work in a well-
ventilated area and use engineering controls like a chemical fume hood to keep exposure to
the lowest possible level.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 2-Methyltetrahydropyran.

Experimental Workflow
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Experimental Workflow for 2-Methyltetrahydropyran
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Disposal Workflow for 2-Methyltetrahydropyran
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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